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Compound of Interest

Compound Name: Platinum disulfide

Cat. No.: B8086138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the significant nonlinear optical

(NLO) properties of Platinum disulfide (PtS2), a transition metal dichalcogenide (TMDC)

showing great promise for applications in photonics and optoelectronics. The document details

key NLO phenomena observed in PtS2, including third-harmonic generation (THG), fifth-

harmonic generation (FHG), and saturable absorption, supported by quantitative data and

detailed experimental protocols.

Overview of Nonlinear Optical Properties
Platinum disulfide (PtS2) is a layered material with a tunable bandgap, high carrier mobility,

and excellent stability, making it a compelling candidate for various optoelectronic applications.

[1][2] Its nonlinear optical response, particularly in the mid-infrared (MIR) spectrum, is

exceptionally strong, surpassing that of many traditional TMDCs.[3][4] The primary NLO

properties of interest are its odd-order harmonic generation and saturable absorption.

Quantitative Data Summary
The following tables summarize the key quantitative nonlinear optical parameters of PtS2

reported in the literature.

Table 1: Third-Order Nonlinear Susceptibility of PtS2
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Wavelength (nm) Material Form

Third-Order
Nonlinear
Susceptibility (χ(3))
(m²/V²)

Reference

1550 - 2510 Thin Layered Flakes > 10⁻¹⁸ [3][4]

Table 2: Saturable Absorption Properties of PtS2

Wavele
ngth
(nm)

Material
Form

Modulat
ion
Depth
(%)

Saturabl
e
Intensit
y
(MW/cm
²)

Ground-
State
Absorpt
ion
Cross-
Section
(cm²)

Excited-
State
Absorpt
ion
Cross-
Section
(cm²)

Excited-
State
Lifetime
(ms)

Referen
ce

1559.97

Quantum

Dots

(QDs)

13
Not

Specified

6.4298 ×

10⁻¹⁹

2.5927 ×

10⁻¹⁹
1.043 [5][6]

1568.8
Microflak

es

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Not

Specified
[1]

Table 3: Z-Scan Measurement Parameters for PtS2

Wavelength (μm) Material Form

Nonlinear
Absorption
Coefficient (β)
(cm/GW)

Reference

1 Quantum Dots (QDs) -2.6 × 10⁴ [5]

Experimental Protocols
Detailed methodologies for key experiments to characterize the nonlinear optical properties of

PtS2 are provided below.
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This protocol describes the experimental setup for measuring the third-harmonic generation

from PtS2 flakes.

Objective: To measure the THG signal from a thin PtS2 flake under infrared pump illumination.

Materials and Equipment:

PtS2 flake on a suitable substrate (e.g., SiO2/Si)

Pulsed laser source (e.g., Optical Parametric Amplifier - OPA) tunable in the near to mid-

infrared range (e.g., 1550 nm)[7]

Objective lens for focusing the laser beam

Sample holder mounted on a translation stage

Collection objective

Spectrometer with a suitable detector (e.g., liquid-nitrogen-cooled InSb detector for MIR)[7]

Long-pass and short-pass filters to isolate the THG signal

Procedure:

Sample Preparation: Mechanically exfoliate or use CVD-grown PtS2 flakes and transfer

them onto a clean SiO2/Si substrate. Characterize the flake thickness using Atomic Force

Microscopy (AFM).

Optical Setup Alignment:

Align the pulsed laser beam through the focusing objective.

Mount the PtS2 sample on the translation stage at the focal point of the objective.

Align the collection objective to capture the transmitted light.

Direct the collected light into the spectrometer.

THG Measurement:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://dr.ntu.edu.sg/server/api/core/bitstreams/151238e6-e3fa-421e-ae43-8d1f5cdb0635/content
https://dr.ntu.edu.sg/server/api/core/bitstreams/151238e6-e3fa-421e-ae43-8d1f5cdb0635/content
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8086138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Illuminate the PtS2 flake with the pump laser at a specific wavelength (e.g., 1550 nm).[7]

Use appropriate filters to block the fundamental laser wavelength and pass the third-

harmonic signal (e.g., at 516.7 nm for a 1550 nm pump).

Record the spectrum of the emitted light using the spectrometer. A peak at one-third of the

pump wavelength confirms THG.

Measure the THG intensity as a function of the pump power. A cubic dependence of the

THG intensity on the pump power confirms the third-order nonlinear process.[7]

To determine the third-order nonlinear susceptibility (χ(3)), a reference sample with a

known χ(3) (e.g., SiO2) is measured under the same conditions for comparison.

This protocol outlines the procedure for determining the nonlinear absorption coefficient of PtS2

using the open-aperture Z-scan technique.

Objective: To measure the nonlinear absorption coefficient (β) of a PtS2 sample.

Materials and Equipment:

PtS2 dispersion (e.g., quantum dots in a solvent) or thin film on a transparent substrate

Quartz cuvette (for dispersions)

Pulsed laser source with a Gaussian beam profile

Focusing lens

Motorized translation stage

Photodetector

Data acquisition system

Procedure:

Sample Preparation:
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For dispersions, prepare PtS2 quantum dots or nanosheets dispersed in a suitable solvent

(e.g., isopropyl alcohol) and place in a thin quartz cuvette.[5]

For thin films, use a sample grown or transferred onto a high-quality transparent substrate.

Experimental Setup:

The laser beam is focused by a lens.

The sample is mounted on a motorized translation stage that moves it along the z-axis

through the focal point of the lens.

A photodetector is placed in the far-field to collect the entire transmitted beam (open

aperture).

Data Acquisition:

The sample is translated from a position far from the focus (negative z) to a position far

from the focus (positive z).

The transmitted power is recorded by the photodetector as a function of the sample

position 'z'.

Data Analysis:

The normalized transmittance is plotted against the z position.

For a material exhibiting saturable absorption (negative β), a peak in transmittance will be

observed at the focal point (z=0) because the absorption decreases at high intensities.[5]

For reverse saturable absorption (positive β), a valley will be observed.

The experimental data is fitted to the theoretical Z-scan equation for open aperture to

extract the nonlinear absorption coefficient (β).

Signaling Pathways and Logical Relationships
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The nonlinear optical response in a material like PtS2 is governed by its electronic structure

and the interaction with an intense electromagnetic field from a laser. The process can be

visualized as a series of interactions leading to the generation of new optical signals.
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Applications
The strong nonlinear optical properties of PtS2 open up a range of potential applications:

Frequency Conversion: The efficient THG and FHG make PtS2 suitable for generating

shorter wavelength light from infrared sources, which is crucial for various spectroscopic and
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imaging applications.[3][4]

Optical Switching and Modulation: The intensity-dependent absorption (saturable absorption)

can be utilized for developing all-optical switches and modulators.

Passive Q-switching and Mode-locking: PtS2-based saturable absorbers can be integrated

into laser cavities to generate short, high-energy pulses for applications in materials

processing, medicine, and scientific research.[6]

Optical Limiting: Materials with strong nonlinear absorption can be used to protect sensitive

optical components and sensors from high-intensity laser damage.

These application notes provide a foundational understanding of the nonlinear optical

properties of PtS2. Further research is encouraged to explore the full potential of this promising

material in various photonic and optoelectronic devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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